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Compound of Interest

Compound Name: 1-Methylbutyl acrylate

CAS No.: 51575-80-5

Cat. No.: B1617211

Get Quote

Abstract
This technical guide provides an in-depth analysis of the spectroscopic properties of 1-
methylbutyl acrylate (also known as sec-pentyl acrylate), a key monomer in polymer

synthesis. Aimed at researchers and professionals in chemical synthesis and materials

science, this document details the expected Nuclear Magnetic Resonance (NMR), Infrared (IR),

and Mass Spectrometry (MS) data for this compound. While direct experimental spectra for 1-
methylbutyl acrylate are not widely published, this guide synthesizes data from closely related

structural analogs to present a highly accurate and predictive characterization. We will delve

into the causality behind spectral features, provide standard analytical protocols, and offer a

framework for the comprehensive characterization of this and similar acrylate esters.

Introduction and Molecular Structure
1-Methylbutyl acrylate (C₈H₁₄O₂) is an ester of acrylic acid and 2-pentanol.[1] Its structure

combines the reactive vinyl group of the acrylate moiety with the chiral, branched alkyl chain of

the 1-methylbutyl group. This combination influences its polymerization characteristics and the
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physical properties of the resulting polymers. Accurate spectroscopic characterization is

paramount for confirming its identity, assessing purity, and understanding its reactivity.

The inherent chirality at the C1' position of the alkyl chain introduces magnetic inequivalence

for adjacent protons and carbons, a key feature to be explored in the NMR analysis.

Figure 2: Spectroscopic Characterization Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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